Cas no 1215771-91-7 (3-(benzenesulfonyl)-N-(1-hydroxycyclopentyl)methylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-(1-hydroxycyclopentyl)methylpropanamide
• CAS No: 1215771-91-7
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 6505894
• Update Time: 2025-05-21

3-(benzenesulfonyl)-N-(1-hydroxycyclopentyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(1-hydroxycyclopentyl)methylpropanamide
• 3-(benzenesulfonyl)-N-[(1-hydroxycyclopentyl)methyl]propanamide

• Inchi： 1S/C15H21NO4S/c17-14(16-12-15(18)9-4-5-10-15)8-11-21(19,20)13-6-2-1-3-7-13/h1-3,6-7,18H,4-5,8-12H2,(H,16,17)
• InChI Key： BTOGRIUVCDMVFU-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCCC1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Additional information on 3-(benzenesulfonyl)-N-(1-hydroxycyclopentyl)methylpropanamide

Comprehensive Overview of 3-(Benzenesulfonyl)-N-(1-hydroxycyclopentyl)methylpropanamide (CAS No. 1215771-91-7)

3-(Benzenesulfonyl)-N-(1-hydroxycyclopentyl)methylpropanamide (CAS No. 1215771-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its benzenesulfonyl and hydroxycyclopentyl functional groups, is often explored for its role in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further study.

The compound's chemical structure combines a propanamide backbone with a benzenesulfonyl moiety, offering versatility in synthetic applications. Its hydroxycyclopentyl group introduces a steric and electronic complexity that can influence binding affinity in biological systems. This has led to investigations into its potential as a pharmacophore in designing novel therapeutics. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be optimized using computational chemistry tools to predict their behavior in vivo.

One of the key reasons for the growing interest in 3-(benzenesulfonyl)-N-(1-hydroxycyclopentyl)methylpropanamide is its relevance to targeted therapy. With the rise of personalized medicine, researchers are focusing on compounds that can be tailored to specific biological pathways. This compound's sulfonamide group, for instance, is known to interact with enzymes and receptors, making it a valuable scaffold for enzyme inhibitors or receptor modulators. Such properties align with current searches for next-generation small molecules in oncology and neurology.

From a synthetic chemistry perspective, the compound's CAS No. 1215771-91-7 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often prioritize structure-activity relationship (SAR) studies to understand how modifications to its core structure affect efficacy. This is particularly relevant in the context of green chemistry, where sustainable synthesis methods are increasingly demanded. Optimizing the production of 3-(benzenesulfonyl)-N-(1-hydroxycyclopentyl)methylpropanamide with minimal waste is a topic of ongoing research.

Another area of interest is the compound's potential in material science. Its aromatic sulfonyl group can contribute to the development of advanced polymeric materials with specific thermal or mechanical properties. This aligns with the broader trend of functional materials research, where molecular design plays a pivotal role in creating innovative solutions for industries ranging from electronics to healthcare.

In summary, 3-(benzenesulfonyl)-N-(1-hydroxycyclopentyl)methylpropanamide (CAS No. 1215771-91-7) represents a multifaceted compound with applications spanning drug discovery, material science, and synthetic chemistry. Its structural complexity and functional groups make it a subject of continuous exploration, particularly in the era of AI-aided molecular design and sustainable chemistry. As research progresses, this compound is likely to play an increasingly important role in addressing contemporary scientific challenges.